2-(1,3-Dioxolan-2-yl)-3,4-dimethoxyaniline

• CAS No.: 92210-38-3
• Molecular Formula: C11H15NO4
• Molecular Weight: 225.24 g/mol
• IUPAC Name: 2-(1,3-dioxolan-2-yl)-3,4-dimethoxyaniline
• InChI: InChI=1S/C11H15NO4/c1-13-8-4-3-7(12)9(10(8)14-2)11-15-5-6-16-11/h3-4,11H,5-6,12H2,1-2H3
• InChI Key: AJPGVZKKXPZOGL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)N)C2OCCO2)OC

Description

2-(1,3-Dioxolan-2-yl)-3,4-dimethoxyaniline is a useful research compound. Its molecular formula is C11H15NO4 and its molecular weight is 225.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2,3-dimethoxy-6-nitrobenzaldehyde-ethyleneketal (12.1 g, 62.7 mM) in ethyl acetate (350 ml) containing sodium acetate (0.5 g) is treated with platinum oxide (1.0 g) and the mixture hydrogenated for 24 hours at ~50 psi. The solvent is removed in vacuo after filtering off the catalyst to give a pale brown oil. After crystallization from n-hexane, the product is obtained as a tan solid; yield 12.8 g (85.1%); m.p. 78°-80° C.